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Compound of Interest

Compound Name: 5-Chloro-2-phenylpyridine

Cat. No.: B1350379 Get Quote

In the landscape of modern medicinal chemistry and materials science, the substituted

phenylpyridine motif stands out as a privileged scaffold. Its unique combination of aromaticity,

hydrogen bonding capability, and tunable electronic properties makes it a cornerstone for the

design of novel therapeutic agents and functional materials. 5-Chloro-2-phenylpyridine is a

particularly valuable intermediate, serving as a versatile building block for introducing the 2-

phenylpyridine core into more complex molecular architectures. The chlorine atom at the 5-

position provides a reliable synthetic handle for further functionalization, primarily through

palladium-catalyzed cross-coupling reactions, allowing for the systematic exploration of

chemical space in drug discovery programs.[1][2]

This guide offers a senior application scientist's perspective on the core properties, synthesis,

reactivity, and applications of 5-Chloro-2-phenylpyridine, providing researchers and drug

development professionals with the technical insights necessary for its effective utilization.

Core Physicochemical & Spectroscopic Profile
A foundational understanding of a reagent's physical and chemical properties is paramount for

its successful application in synthesis and process development. The key identifiers and

computed properties for 5-Chloro-2-phenylpyridine are summarized below. It is noteworthy

that experimental data for properties such as melting and boiling points are not consistently

reported in the literature, a common occurrence for specialized chemical intermediates.[3]
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Property Value Source

CAS Number 58254-76-5 [4][5]

Molecular Formula C₁₁H₈ClN [3][4]

Molecular Weight 189.64 g/mol [3][4]

IUPAC Name 5-chloro-2-phenylpyridine [4]

Synonyms 3-Chloro-6-phenylpyridine [4]

Canonical SMILES
C1=CC=C(C=C1)C2=NC=C(C

=C2)Cl
[4]

XLogP3-AA 3.1 [4]

Topological Polar Surface Area 12.9 Å² [4]

Hydrogen Bond Acceptor

Count
1 [4]

Rotatable Bond Count 1 [4]

Spectroscopic Data Insights: Mass spectrometry data for this compound is available, with GC-

MS being a common characterization method.[4] Researchers synthesizing or using this

compound should anticipate confirming its identity via mass spectrometry, alongside ¹H and ¹³C

NMR to verify the structure and purity. For comparison, the IR spectrum of the parent

compound, 2-phenylpyridine, is well-documented and can serve as a reference point for

identifying key vibrational modes of the core structure.[6]

Strategic Synthesis: The Suzuki-Miyaura Coupling
Approach
The most prevalent and efficient strategy for constructing the 5-Chloro-2-phenylpyridine
scaffold is through the Suzuki-Miyaura cross-coupling reaction.[7] This palladium-catalyzed

method forms the crucial C-C bond between the pyridine and phenyl rings with high selectivity

and functional group tolerance. The primary pathway involves the coupling of a chloropyridine

derivative with phenylboronic acid.
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Starting Materials Reaction Conditions

2,5-Dichloropyridine

Palladium Catalyst
(e.g., Pd(OAc)₂, Pd(PPh₃)₄)

Phenylboronic Acid
(or ester derivative)

5-Chloro-2-phenylpyridine
(CAS 58254-76-5)

Suzuki-Miyaura
Coupling

Phosphine Ligand
(e.g., SPhos, XPhos)

Inorganic Base
(e.g., K₂CO₃, K₃PO₄)

Solvent System
(e.g., Dioxane/Water, Toluene)
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Pd(0)L₂

Oxidative
Addition

L₂Pd(II)(Ar)(X)

Transmetalation

L₂Pd(II)(Ar)(Ar')

Reductive
Elimination

Ar-Ar'

Ar-X

Ar'-B(OR)₂
+ Base
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5-Chloro-2-phenylpyridine Core

R¹ Position
(via C-Cl coupling)

Vector 1

R² Position
(Phenyl Ring Functionalization)

Vector 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Strategic Value of the Phenylpyridine
Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350379#5-chloro-2-phenylpyridine-cas-number-
58254-76-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1350379#5-chloro-2-phenylpyridine-cas-number-58254-76-5
https://www.benchchem.com/product/b1350379#5-chloro-2-phenylpyridine-cas-number-58254-76-5
https://www.benchchem.com/product/b1350379#5-chloro-2-phenylpyridine-cas-number-58254-76-5
https://www.benchchem.com/product/b1350379#5-chloro-2-phenylpyridine-cas-number-58254-76-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1350379?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

